Cas no 126211-10-7 (5H-Phenanthro[4,5-bcd]pyran-5-one,2,6-dihydroxy-7,8-dimethoxy- (9CI))

• Product Name: 5H-Phenanthro[4,5-bcd]pyran-5-one,2,6-dihydroxy-7,8-dimethoxy- (9CI)
• CAS No: 126211-10-7
• MF: C₁₇H₁₂O₆
• MW: 312.273585319519
• CID: 183070
• Update Time: 2024-03-01

5H-Phenanthro[4,5-bcd]pyran-5-one,2,6-dihydroxy-7,8-dimethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Phenanthro[4,5-bcd]pyran-5-one,2,6-dihydroxy-7,8-dimethoxy- (9CI)
• Ochrolide
• 5H-Phenanthro[4,5-bcd]pyran-5-one, 2,6-dihydroxy-7,8-dimethoxy- (9CI)

• Inchi： 1S/C17H12O6/c1-21-15-9-4-3-7-5-8(18)6-10-11(7)12(9)13(17(20)23-10)14(19)16(15)22-2/h3-6,18-19H,1-2H3
• InChI Key： QFICSAWJHMZJNN-UHFFFAOYSA-N
• SMILES： C12=CC(O)=CC3=C1C1=C(C=C3)C(OC)=C(OC)C(O)=C1C(=O)O2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• XLogP3: 1.396

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• Melting Point: 209-211 °C
• Boiling Point: 631.6±55.0 °C(Predicted)
• PSA: 52.54
• pka: 8.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols